![molecular formula C13H12ClNO2 B3056027 3-[5-(4-chlorophenyl)-1H-pyrrol-2-yl]propanoic acid CAS No. 683808-84-6](/img/structure/B3056027.png)
3-[5-(4-chlorophenyl)-1H-pyrrol-2-yl]propanoic acid
Overview
Description
The compound “3-[5-(4-chlorophenyl)-1H-pyrrol-2-yl]propanoic acid” is a chemical compound with a molecular weight of 249.7 . It is also known by its IUPAC name "3-(4-chlorophenyl)-3-(1H-pyrrol-1-yl)propanoic acid" .
Synthesis Analysis
The synthesis of this compound and its related compounds can be complex. A study has reported the use of a stability indicating RP-HPLC method for tracking the degradation and appearance of impurities of a similar compound . The synthesis of pyrazole and pyrazole-containing analogs, which are structurally similar to the compound , has been extensively studied .Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various techniques. For instance, DFT calculations can provide theoretical insights into the structure . The InChI code for this compound is "1S/C13H12ClNO2/c14-11-5-3-10(4-6-11)12(9-13(16)17)15-7-1-2-8-15/h1-8,12H,9H2,(H,16,17)" .Scientific Research Applications
Antiviral Activity
Starting from 4-chlorobenzoic acid, researchers have synthesized 5-(4-chlorophenyl)-1,3,4-thiadiazole-2-sulfonamides, including derivatives of this compound. Bioassay tests revealed that certain derivatives exhibited anti-tobacco mosaic virus (TMV) activity . This antiviral potential makes it relevant for further investigation in virology and antiviral drug development.
Protein-Tyrosine Phosphatase (PTP) Inhibition
3,3,3-Tris(4-chlorophenyl)propionic acid has been identified as a potent inhibitor for Yersinia PTP (protein-tyrosine phosphatase) YopH . PTPs play crucial roles in cellular signaling pathways, and inhibiting them can have therapeutic implications in diseases such as cancer and autoimmune disorders.
Pharmaceutical Intermediates
3-(4-Chlorosulfonylphenyl)propionic acid, a derivative of our compound, serves as a pharmaceutical intermediate . Such intermediates play essential roles in drug synthesis and development, making this compound relevant for pharmaceutical research.
Herbicidal Properties
Sulfonamide derivatives, including compounds related to 3-(4-chlorophenyl)propionic acid, have been reported to possess herbicidal properties . Investigating its effects on plant growth and weed control could be valuable for agriculture.
Biological Activities Beyond Antiviral Effects
Certain 1,3,4-thiadiazoles, including our compound, have displayed interesting bioactivities beyond antiviral effects. These include anticonvulsant, antifungal, and antibacterial properties . Researchers may explore these diverse activities further.
properties
IUPAC Name |
3-[5-(4-chlorophenyl)-1H-pyrrol-2-yl]propanoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12ClNO2/c14-10-3-1-9(2-4-10)12-7-5-11(15-12)6-8-13(16)17/h1-5,7,15H,6,8H2,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DCUHPFSWWKZTNU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC=C(N2)CCC(=O)O)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40351705 |
Source
|
| Record name | 3-[5-(4-chlorophenyl)-1H-pyrrol-2-yl]propanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40351705 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[5-(4-chlorophenyl)-1H-pyrrol-2-yl]propanoic acid | |
CAS RN |
683808-84-6 |
Source
|
| Record name | 3-[5-(4-chlorophenyl)-1H-pyrrol-2-yl]propanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40351705 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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